Cas no 1804086-72-3 (Ethyl 3-cyano-2-hydrazinylphenylacetate)

• Product Name: Ethyl 3-cyano-2-hydrazinylphenylacetate
• CAS No: 1804086-72-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 4944494
• Update Time: 2025-05-21

Ethyl 3-cyano-2-hydrazinylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydrazinylphenylacetate

• Inchi： 1S/C11H13N3O2/c1-2-16-10(15)6-8-4-3-5-9(7-12)11(8)14-13/h3-5,14H,2,6,13H2,1H3
• InChI Key： DPURDDVNAPIMQT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(C#N)C=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 1.6
• Topological Polar Surface Area: 88.1

Additional information on Ethyl 3-cyano-2-hydrazinylphenylacetate

Ethyl 3-cyano-2-hydrazinylphenylacetate (CAS No. 1804086-72-3): A Comprehensive Overview

Ethyl 3-cyano-2-hydrazinylphenylacetate (CAS No. 1804086-72-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, exhibits potential applications in various biochemical pathways and therapeutic interventions. The detailed exploration of this molecule not only highlights its chemical composition but also delves into its pharmacological significance and emerging research findings.

The molecular structure of Ethyl 3-cyano-2-hydrazinylphenylacetate consists of a phenyl ring substituted with a cyano group at the third position and a hydrazinyl group at the second position, linked to an acetic acid ester moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable candidate for further investigation in drug design and synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (hydrazinyl) groups enhances its interaction with biological targets, thereby broadening its therapeutic scope.

In recent years, the compound has been studied for its potential role in modulating various biological processes. One of the most intriguing aspects of Ethyl 3-cyano-2-hydrazinylphenylacetate is its interaction with enzymes and receptors involved in inflammation and oxidative stress pathways. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to scavenge reactive oxygen species has opened new avenues for exploring its therapeutic potential in neurodegenerative diseases, where oxidative damage plays a pivotal role.

The pharmacokinetic profile of Ethyl 3-cyano-2-hydrazinylphenylacetate is another area of active research. Studies indicate that the compound exhibits moderate solubility in both water and organic solvents, which is crucial for its absorption and distribution within the body. Furthermore, its metabolic stability suggests a longer half-life, potentially allowing for less frequent dosing in clinical applications. These pharmacokinetic properties make it an attractive candidate for further development into a novel therapeutic agent.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of Ethyl 3-cyano-2-hydrazinylphenylacetate. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These computational models have been validated through experimental assays, confirming the reliability of these predictions. Such integrative approaches are crucial for accelerating the drug discovery process and optimizing lead compounds like Ethyl 3-cyano-2-hydrazinylphenylacetate.

The synthesis of Ethyl 3-cyano-2-hydrazinylphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has improved the efficiency of producing this compound, making it more accessible for research purposes. Additionally, green chemistry principles have been applied to minimize waste and environmental impact during synthesis, aligning with global efforts to promote sustainable chemical practices.

In conclusion, Ethyl 3-cyano-2-hydrazinylphenylacetate (CAS No. 1804086-72-3) represents a promising compound with diverse pharmacological applications. Its unique structural features, combined with emerging research findings, position it as a valuable asset in pharmaceutical development. As further studies continue to uncover its therapeutic potential, this compound is likely to play a significant role in addressing various health challenges in the future.